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Compound of Interest

Compound Name: 1,3-Benzoxazol-4-amine

Cat. No.: B1270219

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and material safety data for 1,3-
Benzoxazol-4-amine. The information is intended to support researchers, scientists, and
professionals in the field of drug development in the safe handling and use of this compound.
Please note that a complete, verified Material Safety Data Sheet (MSDS) for 1,3-Benzoxazol-
4-amine is not readily available. Therefore, this guide supplements available data with
information from structurally related compounds to ensure a comprehensive safety overview.

Chemical and Physical Properties

1,3-Benzoxazol-4-amine is a heterocyclic aromatic compound. Its physical and chemical
properties are summarized in the table below.

Property Value Reference
CAS Number 163808-09-1 [1][2]
Molecular Formula C7HeN20 [11121[3]
Molecular Weight 134.14 g/mol [1][2][4]
Melting Point 77-79°C [3]
Appearance Solid (form not specified)

Purity >98% (typical) [1]
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Safety and Hazard Information

Due to the limited availability of a specific Material Safety Data Sheet (MSDS) for 1,3-
Benzoxazol-4-amine, the following hazard information is based on data for the parent
compound, Benzoxazole, and other closely related benzoxazole amine derivatives.

GHS Hazard Classification (Predicted)

The GHS classification for 1,3-Benzoxazol-4-amine is not definitively established. However,
based on related compounds such as 1,3-Benzoxazol-5-amine and 2-Methyl-1,3-benzoxazol-
4-amine, the following classifications are likely:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[4][5]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[4][5]

Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[4][5]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation:
May cause respiratory irritation.[4][5]

NFPA 704 Hazard Diamond

The NFPA 704 rating for the parent compound, Benzoxazole, is provided as a reference. The
rating for 1,3-Benzoxazol-4-amine may be similar.

NFPA 704 Diamond Rating for Benzoxazole
Health (Blue) 2

Flammability (Red) 2

Instability (Yellow) 0

Special (White) N/A

Source: Fisher Scientific SDS for Benzoxazole[6]

Hazard and Precautionary Statements
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Based on the predicted GHS classification, the following H and P statements are relevant:

Hazard Statements (H-phrases):

H302: Harmful if swallowed.[4][5]
H315: Causes skin irritation.[4][5]
H319: Causes serious eye irritation.[4][5]

H335: May cause respiratory irritation.[4][5]

Precautionary Statements (P-phrases):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[7][8]

P264: Wash skin thoroughly after handling.[7][8]

P270: Do not eat, drink or smoke when using this product.[7]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[7][8]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[7]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[7]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[8]

P337+P313: If eye irritation persists: Get medical advice/attention.[8]

P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.[7]

Handling and Storage

Proper handling and storage procedures are crucial for minimizing risk when working with 1,3-

Benzoxazol-4-amine.
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Aspect

Procedure

Handling

Use in a well-ventilated area, preferably in a
chemical fume hood.[9] Avoid contact with skin,
eyes, and clothing.[8] Avoid formation of dust
and aerosols.[9] Wash hands thoroughly after
handling.[7][8]

Storage

Store in a tightly closed container in a dry, cool,
and well-ventilated place.[9] Keep away from
incompatible materials such as strong oxidizing
agents.[6][8]

Emergency Procedures
First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek medical attention.[9]
[10]

Skin Contact

Immediately wash off with plenty of soap and
water for at least 15 minutes.[8] Remove
contaminated clothing. If skin irritation occurs,

get medical advice/attention.[8]

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.[8]
Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.[8]

Ingestion

Do NOT induce vomiting.[8][10] Rinse mouth
with water. Never give anything by mouth to an
unconscious person. Call a physician or poison

control center immediately.[8]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[9][11]

o Specific Hazards: During a fire, irritating and toxic gases such as carbon oxides (CO, COz2)
and nitrogen oxides (NOx) may be generated.[6][10]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[6][9]

Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment (PPE) to prevent
contact with skin and eyes and to avoid inhalation of dust.[9] Evacuate personnel to safe
areas.[9]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[9]

¢ Methods for Cleaning Up: Sweep up and shovel into a suitable container for disposal.[8]
Avoid generating dust.

Experimental Protocols

The following is a general, illustrative protocol for the synthesis of a benzoxazole derivative,
which can be adapted for 1,3-Benzoxazol-4-amine. Researchers should consult the primary
literature for specific reaction conditions.

General Synthesis of Benzoxazoles

A common method for synthesizing benzoxazoles is the condensation of a 2-aminophenol with
a carboxylic acid or an aldehyde.[12][13]

Reaction Scheme:
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2-Amino-3-hydroxypyridine

(o-aminophenol analog)
—— Acid catalyst
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Carboxylic Acid / Aldehyde

—» 1,3-Benzoxazol-4-amine
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Caption: General reaction scheme for benzoxazole synthesis.

Experimental Workflow:
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Reaction Setup

Combine 2-amino-3-hydroxypyridine
and carboxylic acid/aldehyde
in a suitable solvent.

l

Add acid catalyst (e.g., p-TSA, PPA).

ReaLtion

Heat the reaction mixture
(e.g., reflux).

:

Monitor reaction progress by TLC.

Worl«up

Cool the reaction mixture.

l

Pour into water/ice and neutralize.

l

Collect the precipitate by filtration.

Purification
Y

Recrystallize the crude product
from a suitable solvent (e.g., ethanol).

l

Dry the purified product.

Click to download full resolution via product page

Caption: A typical experimental workflow for the synthesis of a benzoxazole derivative.
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Logical Relationships in Chemical Safety

A hierarchical approach is essential for managing chemical safety in the laboratory.

Substitution

Click to download full resolution via product page

Caption: Hierarchy of controls for chemical safety.

This guide is intended for informational purposes only and should not be considered a
substitute for a formal safety review and risk assessment conducted by qualified professionals.
Always consult the most up-to-date safety information and adhere to all institutional and

regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 1,3-Benzoxazol-4-amine - Safety,
Handling, and Material Safety Data]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270219#safety-handling-and-msds-for-1-3-
benzoxazol-4-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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